(E)-3-((1s,3s)-adamantan-1-yl)-N'-(4-isopropylbenzylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(1-adamantyl)-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C24H30N4O/c1-15(2)20-5-3-16(4-6-20)14-25-28-23(29)21-10-22(27-26-21)24-11-17-7-18(12-24)9-19(8-17)13-24/h3-6,10,14-15,17-19H,7-9,11-13H2,1-2H3,(H,26,27)(H,28,29)/b25-14+
• InChI Key: ASKRWYJRRHQPAN-AFUMVMLFSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=NNC(=O)C2=NNC(=C2)C34CC5CC(C3)CC(C5)C4
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H30N4O
• Molecular Weight: 390.5 g/mol

Description

Synthesis Analysis

Synthesis of related compounds typically involves condensation reactions between adamantane-1-carbohydrazide and various aldehydes, yielding N'-heteroarylidene-1-carbohydrazide derivatives. For example, studies have shown the synthesis of similar compounds characterized by spectroscopic methods such as FT-IR, NMR, and single-crystal X-ray diffraction, indicating the versatility and adaptability of these methods in creating targeted molecular architectures (Al-Wahaibi et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds is confirmed using techniques such as single-crystal X-ray diffraction, which elucidates the (E)-configuration of the hydrazonoic group and other structural details. Computational methods, including DFT calculations, further support the structural insights, providing information on electronic structure and molecular geometry (Karrouchi et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving these compounds often highlight their reactivity and potential for further functionalization. For instance, studies on similar compounds have explored their interactions and stability under various conditions, revealing insights into nucleophilic and electrophilic sites, which are crucial for understanding their chemical behavior (Karrouchi et al., 2020).

Physical Properties Analysis

The physical properties of such compounds, including solubility, dipole moments, and spectral characteristics, are typically analyzed through experimental and computational methods. These studies provide valuable data on the behavior of these molecules in different environments, which is essential for their application in various fields (Karrouchi et al., 2020).